Cas no 32001-70-0 (Methanone,bis[4-(diethylamino)phenyl]-, oxime)

• Product Name: Methanone,bis[4-(diethylamino)phenyl]-, oxime
• CAS No: 32001-70-0
• MF: C₂₁H₂₉N₃O
• MW: 339.47446513176
• CID: 317569
• PubChem ID: 239152
• Update Time: 2025-04-19

Methanone,bis[4-(diethylamino)phenyl]-, oxime Chemical and Physical Properties

Names and Identifiers

• Methanone,bis[4-(diethylamino)phenyl]-, oxime
• 4,4'-Bis-diaethylamino-benzophenon-oxim
• 4,4'-Bis-diaethylamino-benzophenon-imin, Hydrochlorid
• 4,4'-bis-diethylamino-benzophenone oxime
• 4,4'-bis-diethylamino-benzophenone-imine, hydrochloride
• 4,4'-carbonimidoylbis(N,N-diethylaniline) monohydrochloride
• 4,4'-carbonimidoylbis[N,N-diethylaniline] monohydrochloride
• Basic yellow 37 (C.I. 41001)
• Benzenamine, 4,4-carbonimidoylbisN,N-diethyl-, monohydrochloride
• C.I. Bas
• C.I.BASICYELLOW37
• SCHEMBL6025280
• NSC43960
• NSC-43960
• N-{Bis[4-(diethylamino)phenyl]methylidene}hydroxylamine
• DTXSID00953885
• 32001-70-0

• Inchi： 1S/C21H29N3O/c1-5-23(6-2)19-13-9-17(10-14-19)21(22-25)18-11-15-20(16-12-18)24(7-3)8-4/h9-16,25H,5-8H2,1-4H3
• InChI Key： MDSZMADSQRPHQY-UHFFFAOYSA-N
• SMILES： O/N=C(\C1C=CC(=CC=1)N(CC)CC)/C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 294.99356
• Monoisotopic Mass: 339.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 38.33
• LogP: 4.60560